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Compound of Interest

(2R,5r)-5-methyl-2-
Compound Name:

phenylmorpholine
CAS No.: 954214-46-1
Cat. No.: B11745313

Get Quote

An In-Depth Technical Guide to 5-methyl-2-phenylmorpholine

Abstract

This technical guide provides a comprehensive overview of 5-methyl-2-phenylmorpholine, a
substituted phenylmorpholine and structural isomer of the well-known stimulant phenmetrazine.
While sharing a common chemical scaffold with historical anorectics and modern designer
drugs, 5-methyl-2-phenylmorpholine (also known as isophenmetrazine) possesses a distinct
substitution pattern that may influence its pharmacological profile.[1][2] This document
consolidates available data on its chemical identifiers, physicochemical properties, synthesis,
putative mechanism of action, analytical characterization methods, and key safety
considerations inferred from structurally related compounds. It is intended as a core reference
for researchers, chemists, and drug development professionals engaged in the study of novel
psychoactive compounds and monoamine transporter ligands.
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Core Chemical Identification & Physicochemical
Properties

Precise identification of 5-methyl-2-phenylmorpholine is complicated by the existence of
multiple stereoisomers arising from chiral centers at the C2 and C5 positions of the morpholine
ring. The literature and chemical supplier catalogs may list different CAS numbers for specific
enantiomers or diastereomers.[3][4][5] It is critical for researchers to specify the exact
stereochemistry when reporting findings.

Chemical Identifiers

The following table summarizes the key identifiers for 5-methyl-2-phenylmorpholine and its
common stereoisomers.
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Identifier Value Source(s)

5-methyl-2-phenylmorpholine;
Common Name ) [2][6]
Isophenmetrazine

Molecular Formula C11H1sNO [61[7]
Molecular Weight 177.24 g/mol [7]
CAS Number (unspecified) 80123-66-6 [2][6]
CAS Number ((2R,5R)-isomer)  1349828-96-1 [3][5]
CAS Number ((5R)-isomer) 1957130-62-9 [4]
PubChem CID ((5S)-isomer) 67471252 [7]

) (5S)-5-methyl-2-
IUPAC Name ((5S)-isomer) _ [7]
phenylmorpholine

InChl=1S/C11H15NO/c1-9-8-
. 13-11(7-12-9)10-5-3-2-4-6-
InChl ((5S)-isomer) [7]
10/h2-6,9,11-12H,7-

8H2,1H3/t9-,11?/m0/s1

. LQHGEOIBMBXJGV-
InChiKey ((5S)-isomer) [7]
FTNKSUMCSA-N

Canonical SMILES ((5S)- C[C@H]1COC(CN1)C2=CC=C

. 3 [7]
isomer) c=C2

Physicochemical Properties

Quantitative physical data for 5-methyl-2-phenylmorpholine is not extensively published. The
properties listed below are computed or inferred from available data for its isomers and parent
structure.
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Property Value Source
XLogP3 1.4 [7]
Topological Polar Surface Area  21.3 A2 [7]
Hydrogen Bond Donors 1 [7]
Hydrogen Bond Acceptors 2 [7]
Appearance White powder or colorless oil [8]
Storage Temperature 2-8°C, sealed in dry conditions  [3][9]

Synthesis and Stereochemical Considerations

The synthesis of substituted phenylmorpholines is well-documented in the chemical literature.
[10] A general and plausible pathway for the synthesis of 5-methyl-2-phenylmorpholine involves
the cyclization of an appropriate amino alcohol with a phenyl-epoxide or a related precursor.
The choice of starting materials is critical for establishing the substitution pattern and presents
an opportunity for stereocontrol.

Representative Synthetic Workflow

The following diagram illustrates a conceptual workflow for the synthesis of a 2,5-disubstituted
morpholine scaffold.
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Caption: Conceptual synthesis of 5-methyl-2-phenylmorpholine.
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Exemplary Synthesis Protocol

This protocol is an adaptation based on general methods for synthesizing substituted
morpholines and should be considered a representative example.[10][11]

o Step 1: Intermediate Formation: In a round-bottom flask equipped with a reflux condenser,
dissolve 1-aminopropan-2-ol (1.1 equivalents) in a suitable solvent such as ethanol.

o Step 2: Ring Opening: Add styrene oxide (1.0 equivalent) dropwise to the solution at room
temperature. Stir the mixture for 24-48 hours. The reaction progress can be monitored by
Thin Layer Chromatography (TLC).

o Step 3: Cyclization: After the initial reaction is complete, slowly add concentrated sulfuric
acid (or another strong acid catalyst) to the mixture. Heat the reaction to reflux for 4-6 hours
to induce dehydration and intramolecular cyclization.

o Step 4: Work-up: Cool the reaction mixture to room temperature and neutralize with a
saturated solution of sodium bicarbonate. Extract the aqueous layer with a suitable organic
solvent (e.g., dichloromethane or ethyl acetate).

o Step 5: Purification: Combine the organic extracts, dry over anhydrous magnesium sulfate,
filter, and concentrate under reduced pressure. The resulting crude product can be purified
via vacuum distillation or flash column chromatography on silica gel to yield the final product.

Causality Note: The use of racemic 1-aminopropan-2-ol and styrene oxide will result in a
mixture of all four possible stereocisomers. Enantiomerically pure starting materials would be
required for a stereoselective synthesis, a strategy employed in the creation of related chiral
scaffolds.[12]

Pharmacological Profile and Mechanism of Action

5-methyl-2-phenylmorpholine belongs to the class of substituted phenylmorpholines, which are
known to act as sympathomimetic stimulants primarily by modulating monoamine
neurotransmitter levels.[1][2] Their mechanism is distinct from many other stimulants, focusing
on neurotransmitter release rather than solely reuptake inhibition.

Mechanism of Action: Monoamine Releaser

© 2026 BenchChem. All rights reserved. 6/15 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC7316143/
https://www.drugsandalcohol.ie/30411/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12372850/
https://grokipedia.com/page/substituted_phenylmorpholine
https://en.wikipedia.org/wiki/Substituted_phenylmorpholine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11745313?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The primary pharmacological action of phenmetrazine analogs is to function as substrate-type
releasers at monoamine transporters.[10] These compounds are transported into the
presynaptic neuron by the dopamine (DAT), norepinephrine (NET), and serotonin (SERT)
transporters. Once inside, they disrupt the vesicular storage of neurotransmitters and reverse
the direction of transporter flux, causing a significant efflux of dopamine, norepinephrine, and
serotonin into the synaptic cleft.[13]

Presynaptic Neuron Synaptic Cleft

5-Me-2-Ph-Morpholine

Enters cell via
transporter

Disrupts
storage —
DA | T
. - Promotes reverse transport
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Caption: Monoamine release by 5-methyl-2-phenylmorpholine.

Putative Receptor Activity

While formal, peer-reviewed pharmacological data is scarce, preliminary information from
research chemical communities suggests a potent releasing profile for the (2S,5S)-isomer.[14]
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Target Action Affinity (nM)
Dopamine Transporter (DAT) Release 212
Norepinephrine Transporter

Release 79
(NET)
Serotonin Transporter (SERT) Release 107

(Data sourced from a public
forum and should be

considered preliminary).[14]

Expert Insight: The notable serotonin releasing activity (SERT affinity of 107 nM) is significant.
[14] Unlike phenmetrazine, which is primarily a norepinephrine-dopamine releaser, a strong
serotonergic component suggests that 5-methyl-2-phenylmorpholine may have a mixed
stimulant-entactogen profile, potentially sharing properties with compounds like MDMA.[10]
This differentiates it from its more well-known 3-methyl isomer and is a critical consideration for
researchers.

Analytical Characterization

The unambiguous identification and quantification of 5-methyl-2-phenylmorpholine require
robust analytical techniques. The methods used for other phenmetrazine analogs are directly
applicable.[11]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a gold-standard technique for the identification of volatile and semi-volatile
compounds like phenylmorpholines.

o Protocol: Sample Preparation & Analysis[8]

o Preparation: Prepare a 1-4 mg/mL solution of the analyte in a suitable solvent like
chloroform or methanol. For samples in a complex matrix, a base extraction (e.g., with
sodium carbonate solution) into an organic solvent may be necessary.

o Injection: Inject 1 pL into the GC system using a split injection mode (e.g., 25:1).

© 2026 BenchChem. All rights reserved. 8/15 Tech Support


https://www.reddit.com/r/researchchemicals/comments/2yo4ah/2s5s5methyl2phenylmorpholine/
https://www.reddit.com/r/researchchemicals/comments/2yo4ah/2s5s5methyl2phenylmorpholine/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7316143/
https://www.drugsandalcohol.ie/30411/
https://www.swgdrug.org/Monographs/Phenmetrazine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11745313?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Chromatography:

Column: HP-5MS (or equivalent), 30 m x 0.25 mm x 0.25 pm.

Carrier Gas: Helium at a constant flow of 1.2-1.5 mL/min.

Oven Program: Initial temperature of 170°C for 1 min, ramp at 18°C/min to 293°C, hold
for 6 min.

Injector Temperature: 280°C.

o Mass Spectrometry:
= |onization: Electron Impact (El) at 70 eV.
= Scan Range: 30-550 amu.

» Expected Fragmentation: Key fragments would likely correspond to the tropylium cation
(m/z 91), the phenylmethylidene-morpholine fragment (m/z 104/105), and fragments
resulting from the cleavage of the morpholine ring.

High-Performance Liquid Chromatography-Time of
Flight (HPLC-TOF)

HPLC coupled with a high-resolution mass spectrometer like TOF is ideal for analyzing less
volatile samples or for achieving higher mass accuracy.

e Protocol: HPLC-TOF Analysis

o Column: C18 reverse-phase column (e.g., Zorbax Eclipse XDB-C18, 50 x 4.6 mm, 1.8
pm).

o Mobile Phase A: 0.1% formic acid and 1mM ammonium formate in water.
o Mobile Phase B: 0.1% formic acid in methanol.

o Gradient: A typical gradient would start at 5% B, ramp up to 100% B over several minutes,
hold, and then re-equilibrate.
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o Flow Rate: 0.5 - 1.0 mL/min.

o Detection (TOF-MS):
» |onization: Electrospray lonization (ESI), positive mode.
= Scan Range: 80-1000 amul.

» Data Acquisition: Accurate mass data allows for the determination of the elemental
composition of the parent ion ([M+H]*) and its fragments.

Safety and Toxicology

No specific toxicological studies for 5-methyl-2-phenylmorpholine have been published.
Therefore, a risk assessment must be inferred from data on structurally related compounds.

Inferred Hazards from Analogs

e Phenylmorpholine Class: The parent compound, phenmetrazine, was withdrawn from
medical use due to its high potential for abuse and addiction.[1] Acute overdose symptoms
are associated with central nervous system overstimulation, cardiotoxicity (tachycardia,
hypertension), and psychosis.[13] It is prudent to assume that 5-methyl-2-phenylmorpholine
carries a similar risk of stimulant-related adverse effects.

o Morpholine Core: The morpholine heterocyclic core itself is classified as a hazardous
chemical. It is corrosive and can cause severe skin and eye burns.[15] It is also harmful if
inhaled, swallowed, or absorbed through the skin.[15] While the substitutions on the ring
modulate this activity, the inherent hazards of the morpholine scaffold should be respected
during handling.

Recommended Handling and Personal Protective
Equipment (PPE)

All work with 5-methyl-2-phenylmorpholine should be conducted by trained personnel in a
controlled laboratory setting.
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» Engineering Controls: Use a certified chemical fume hood to prevent inhalation of powders
or vapors.

» Personal Protective Equipment:
o Gloves: Wear nitrile or other chemically resistant gloves.
o Eye Protection: Use chemical safety goggles or a face shield.
o Lab Coat: A standard lab coat should be worn to prevent skin contact.

» Emergency Procedures: An eyewash station and safety shower must be readily accessible.
In case of exposure, immediately flush the affected area with copious amounts of water for at
least 15 minutes and seek medical attention.[16]

Hazard Class GHS Statement (Inferred) Source(s)

H302/312/332: Harmful if
Acute Toxicity swallowed, in contact with skin,  [4][15]

or if inhaled.

) ) H314: Causes severe skin
Skin Corrosion [4][15]
burns and eye damage.

N Based on related amines, may
Flammability o . [16]
be a flammable liquid or solid.

Conclusion

5-methyl-2-phenylmorpholine is a research chemical with significant potential for CNS activity,
acting as a potent monoamine releasing agent. Its unique position-5 methyl substitution and
suggested strong serotonergic action distinguish it from its well-studied isomer, phenmetrazine,
warranting further investigation. This guide has provided a foundational framework of its
chemical identity, plausible synthesis, mechanism of action, and analytical and safety protocols.
As with any novel psychoactive substance, all handling and research should be conducted with
rigorous safety precautions and adherence to established analytical standards until a more
complete toxicological and pharmacological profile is established through formal study.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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